Cas no 36321-62-7 (2-chloro-1,3-dinitro-5-phenylbenzene)

2-chloro-1,3-dinitro-5-phenylbenzene structure
36321-62-7 structure
Product Name:2-chloro-1,3-dinitro-5-phenylbenzene
CAS No:36321-62-7
MF:C12H7ClN2O4
MW:278.647981882095
CID:921236
PubChem ID:284180
Update Time:2025-04-19

2-chloro-1,3-dinitro-5-phenylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1,3-dinitro-5-phenylbenzene
    • 4-Chlor-3,5-dinitro-biphenyl
    • 4-chloro-3,5-dinitrobiphenyl
    • 4-chloro-3,5-dinitro-biphenyl
    • 4-Phenyl-2,6-dinitrochlorbenzol
    • AC1L609O
    • AC1Q5AJ1
    • AG-J-33853
    • AR-1G1622
    • CTK1C5336
    • NSC139949
    • NSC-139949
    • DTXSID10300907
    • 4-chloro-3,5-dinitro-1,1'-biphenyl
    • SCHEMBL11672825
    • 2-chloranyl-1,3-dinitro-5-phenyl-benzene
    • 36321-62-7
    • GNSRPVVOJBKRCG-UHFFFAOYSA-N
    • A823303
    • Inchi: 1S/C12H7ClN2O4/c13-12-10(14(16)17)6-9(7-11(12)15(18)19)8-4-2-1-3-5-8/h1-7H
    • InChI Key: GNSRPVVOJBKRCG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C=C1[N+](=O)[O-])C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 278.00951
  • Monoisotopic Mass: 278.0094344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28
  • LogP: 4.86980

2-chloro-1,3-dinitro-5-phenylbenzene Related Literature

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent